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Compound of Interest

Compound Name: MaleicAnhydride

Cat. No.: B1173083 Get Quote

This guide provides an in-depth overview of maleic anhydride, focusing on its chemical

properties, synthesis, key reactions, and applications relevant to researchers, scientists, and

professionals in drug development.

Core Identification and Molecular Structure
Maleic anhydride is a versatile and highly reactive organic compound, functioning as a crucial

intermediate in the synthesis of a vast array of chemicals and polymers.[1][2] It is the acid

anhydride of maleic acid and presents as a colorless or white solid with a characteristic acrid

odor.[3][4]

CAS Number: 108-31-6[3][5][6][7][8]

Molecular Formula: C₄H₂O₃[3][5][6][7][8][9]

The molecule is planar and features a five-membered ring containing two carbonyl groups

adjacent to a carbon-carbon double bond.[3] This electron-deficient double bond and the

strained anhydride ring are the sources of its high reactivity.[1][10]

Physicochemical Properties
The quantitative properties of maleic anhydride are summarized in the table below for easy

reference.
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Property Value Citations

CAS Number 108-31-6 [3][5][6]

Molecular Formula C₄H₂O₃ [5][6][9]

Molar Mass 98.06 g/mol [3][4][9]

Appearance
Colorless to white crystalline

solid, needles, or flakes
[3][4][5]

Odor Acrid, irritating, choking [3][4]

Melting Point 52.8 °C (127.0 °F) [3][5]

Boiling Point 202 °C (396 °F) [3][5]

Density 1.48 g/cm³ [3][4][5]

Vapor Pressure 0.2 mmHg at 20 °C [3][11]

Water Solubility

Reacts with water to form

maleic acid; also listed as

soluble.

[3][9][11]

Solubility in Organics
Soluble in ethanol, ether, and

acetone.
[5][6][9]

Flash Point 102 - 103 °C (215 - 218 °F) [5][11]

Autoignition Temp. ~470 °C (878 - 890 °F) [11]

Industrial Synthesis
The primary route for the large-scale industrial production of maleic anhydride is the vapor-

phase oxidation of n-butane using a vanadium-phosphate catalyst.[3][12] This process has

largely superseded the older method of oxidizing benzene due to lower raw material costs and

reduced environmental concerns.[3][13][14]

The overall reaction for the n-butane route is: C₄H₁₀ + 3.5 O₂ → C₄H₂O₃ + 4 H₂O[3]
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Industrial Synthesis of Maleic Anhydride via n-Butane Oxidation
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Core Chemical Reactivity of Maleic Anhydride
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Maleic Anhydride in Pharmaceutical Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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